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Compound of Interest

Compound Name: BMS-265246

cat. No.: B1667192

BMS-265246 Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with essential information on the stability and storage of BMS-265246, a potent
and selective CDK1/2 inhibitor.

Frequently Asked Questions (FAQs)

Q1: How should I store the solid (powder) form of BMS-2652467

Al: For optimal stability, the solid form of BMS-265246 should be stored under specific
conditions. For short-term storage (days to weeks), it is recommended to keep it in a dry, dark
place at 0 - 4°C.[1] For long-term storage (months to years), the compound should be stored at
-20°C.[1][2][3][4][5] When stored properly at -20°C, the lyophilized powder is stable for at least
3 to 5 years.[1][4][6]

Q2: What is the recommended solvent for dissolving BMS-2652467

A2: BMS-265246 is soluble in DMSO.[1][3][6][7] It is also soluble in DMF.[2] However, it is
insoluble in water and ethanol.[1][6][8] For optimal results, it is recommended to use fresh,
anhydrous DMSO, as moisture can reduce solubility.[6][7]

Q3: How should | prepare and store stock solutions of BMS-2652467

A3: To prepare a stock solution, dissolve BMS-265246 in fresh DMSO to your desired
concentration. Some suppliers suggest that warming the tube at 37°C for 10 minutes or using
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an ultrasonic bath can aid in achieving higher concentrations.[8] Once prepared, stock
solutions should be aliquoted to avoid repeated freeze-thaw cycles and stored at -20°C or
-80°C.[6] Stock solutions in DMSO are stable for up to 1 month when stored at -20°C and for
up to 1 year when stored at -80°C.[4][6]

Q4: Can | store BMS-265246 at room temperature?

A4: While BMS-265246 is stable enough for shipping at ambient temperatures for a few weeks,
long-term storage at room temperature is not recommended.[1] For maintaining the
compound's integrity and potency, adhering to the recommended storage conditions is crucial.

Troubleshooting Guide
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Issue

Possible Cause

Recommended Solution

Decreased experimental

potency

Improper storage of the solid
compound or stock solution,

leading to degradation.

Ensure the solid compound is
stored at -20°C and stock
solutions are aliquoted and
stored at -20°C or -80°C. Avoid

repeated freeze-thaw cycles.

Use of old stock solutions.

Prepare fresh stock solutions
from the solid powder,
especially if the current stock is
older than the recommended
storage duration (1 month at
-20°C or 1 year at -80°C).

Precipitation of the compound

in solution

Use of DMSO that has

absorbed moisture.

Use fresh, anhydrous DMSO

to prepare your stock solution.

[6]7]

Exceeding the solubility limit.

Do not exceed the known
solubility of BMS-265246 in the
chosen solvent. If a higher
concentration is needed,
gentle warming or sonication
may help, but be cautious of

potential degradation.[8]

Improper storage of the stock

solution.

Ensure stock solutions are
stored at the recommended
temperature (-20°C or -80°C)
to maintain solubility and

stability.

Inconsistent experimental

results

Non-homogenous stock

solution.

Before each use, ensure the
stock solution is completely
thawed and vortexed gently to

ensure a homogenous mixture.
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) ) Store both the solid compound
Degradation due to light ] )
and stock solutions in the dark.

[1]

exposure.

Quantitative Data Summary

Table 1: Solubility of BMS-265246

Solvent Solubility Notes

Moisture-absorbing DMSO
DMSO 5 mg/mL[2] reduces solubility; use fresh
DMSO.[6]

17 mg/mL (49.22 mM)[6]

50 mM[3]

>17.25 mg/mL[8]

Ultrasonic assistance may be
12.5 mg/mL (36.20 mM)[7]

needed.
DMF 10 mg/mL][2]
DMF:PBS (pH 7.2) (1:2) 0.3 mg/mL[2]
Water Insoluble[1][6]
Ethanol Insoluble[6][8]

Table 2: Storage Conditions and Stability
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Form

Storage
Temperature

Duration Stability

Solid (Lyophilized

Powder)

0-4°C

Short-term (days to
Stable[1]
weeks)

Long-term (months to

-20°C Stable for >5 years[1]
years)

-20°C Stable for = 4 years|[2]
Stable for 36

-20°C
months[4]

-20°C Stable for 3 years|[6]

Stock Solution (in
DMSO)

-20°C

Stable forup to 1
month[4][6]

-80°C

Stable forup to 1
year[6]

Experimental Protocols

Protocol for Preparing a 10 mM Stock Solution of BMS-265246 in DMSO

o Materials:

o BMS-265246 solid powder (Molecular Weight: 345.34 g/mol )

[e]

o

[¢]

[e]

Vortex mixer

e Procedure:

Anhydrous, high-purity DMSO
Sterile microcentrifuge tubes

Calibrated micropipettes and sterile tips

© 2025 BenchChem. All rights reserved.

5/9 Tech Support


https://www.medkoo.com/products/6048
https://www.medkoo.com/products/6048
https://www.caymanchem.com/product/19168/bms-265246
https://www.adooq.com/bms-265246.html
https://www.selleckchem.com/products/bms-265246.html
https://www.adooq.com/bms-265246.html
https://www.selleckchem.com/products/bms-265246.html
https://www.selleckchem.com/products/bms-265246.html
https://www.benchchem.com/product/b1667192?utm_src=pdf-body
https://www.benchchem.com/product/b1667192?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667192?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

1. Equilibrate the vial of solid BMS-265246 to room temperature before opening to prevent
condensation.

2. Weigh the desired amount of BMS-265246 powder using an analytical balance. For
example, to prepare 1 mL of a 10 mM stock solution, you would need 3.45 mg of the
compound.

3. Add the appropriate volume of anhydrous DMSO to the powder. For 3.45 mg, add 1 mL of
DMSO.

4. Vortex the solution gently until the solid is completely dissolved. If necessary, warm the
tube briefly at 37°C or use an ultrasonic bath to aid dissolution.[8]

5. Once dissolved, aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. This will minimize the number of freeze-thaw cycles.

6. Label the aliquots clearly with the compound name, concentration, solvent, and date of
preparation.

7. Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-term
storage (up to 1 year).[6]

Visualizations

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1667192?utm_src=pdf-body
https://www.benchchem.com/product/b1667192?utm_src=pdf-body
https://www.apexbt.com/bms265246.html
https://www.selleckchem.com/products/bms-265246.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667192?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“E Troubleshooting & Optimization

Check Availability & Pricing

BMS-265246 Handling and Storage Workflow
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Receive Solid BMS-265246

Solid Storage

Storage Duration?

Short-Term

Long-Term

Store at 0-4°C Store at -20°C
(Dry, Dark) (Dry, Dark)

Solution Preparation

Dissolve in
Anhydrous DMSO

Solution Storage

Aliquot into
Single-Use Vials

Short-Term Long-Term

Store at -20°C Store at -80°C
(up to 1 month) (up to 1 year)

Thaw and Use in
Experiment

Discard after use or

if stability is compromised

Click to download full resolution via product page

Caption: Workflow for proper handling and storage of BMS-265246.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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